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Compound of Interest

Compound Name: 2-Hexynoic acid

Cat. No.: B1330585

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Hexynoic acid, a valuable building block in organic synthesis. The information presented
herein is intended to support research and development activities by providing reliable data
and standardized experimental context.

Core Physical Properties

2-Hexynoic acid (CAS No. 764-33-0) is a C6 acetylenic carboxylic acid. Its physical state at
ambient temperature is typically a white to yellow or brown fused solid or a clear liquid if
melted. Understanding its fundamental physical constants is crucial for its application in
chemical synthesis and material science.

Data Presentation

The melting and boiling points of 2-Hexynoic acid are summarized in the table below. These
values represent a critical aspect of its physical behavior and are essential for designing
reaction conditions and purification procedures.
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Physical Property Value Conditions
Melting Point 23-27 °C Atmospheric Pressure
N ) 760 mmHg (Atmospheric
Boiling Point 230 °C
Pressure)
110-112 °C 10 mmHg

Experimental Protocols for Physical Property
Determination

While specific experimental documentation for the initial determination of 2-Hexynoic acid's
physical properties is not readily available in public literature, the following sections describe
standardized and widely accepted laboratory protocols for measuring the melting and boiling
points of organic compounds. These methods are presumed to be analogous to those used for
obtaining the cited data.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol outlines a general procedure using a capillary-based apparatus (e.g., Mel-Temp or
Thiele tube).[1][2][3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:
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o Sample Preparation: A small amount of the solid 2-Hexynoic acid is finely ground into a
powder using a mortar and pestle.

o Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.

o Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus, adjacent to the thermometer bulb.

o Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium.

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a clear liquid is recorded as the end of the melting range.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor. The following protocol describes a
common method for determining the boiling point at atmospheric or reduced pressure.[4][5][6]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath, Thiele tube)

Rubber band or wire for attachment

Procedure:
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o Sample Preparation: Approximately 0.5-1 mL of liquid 2-Hexynoic acid is placed into a small
test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.

o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
wire, ensuring the bottom of the test tube is level with the thermometer bulb.

e Heating: The assembly is immersed in a heating bath. The bath is heated gently.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady stream of bubbles is observed. The
heat source is then removed.

e Boiling Point Recording: The liquid will begin to cool. The temperature at which the bubbling
stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.

Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a chemical compound like 2-Hexynoic acid.
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Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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